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Compound of Interest

Compound Name: Fenoxaprop-P

Cat. No.: B040489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance on the use of

Fenoxaprop-P-ethyl in weed science research plots. The information compiled from various

scientific studies offers insights into its efficacy, application parameters, and potential for

phytotoxicity.

Product Information
Fenoxaprop-P-ethyl is a selective, post-emergence herbicide with contact and systemic action.

[1] It is primarily absorbed by the leaves and translocates to the roots or rhizomes, inhibiting

fatty acid synthesis in susceptible grass weeds.[1] This herbicide is effective for the control of

annual and perennial grass weeds in various crops, including wheat, rice, barley, and turfgrass.

[1]

Mechanism of Action: Fenoxaprop-P-ethyl is an Acetyl-CoA Carboxylase (ACCase) inhibitor.[2]

This enzyme is crucial for the biosynthesis of lipids in plants. By inhibiting ACCase, the

herbicide disrupts cell membrane formation, leading to the death of susceptible grass species.

Application Recommendations
Target Weeds
Fenoxaprop-P-ethyl is effective against a wide range of annual and perennial grass weeds.

Common susceptible species include:
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Avena fatua (Wild oat)[1]

Digitaria spp. (Crabgrass)[1][3]

Echinochloa crus-galli (Barnyardgrass)[1][4]

Eleusine indica (Goosegrass)[1]

Phalaris minor (Canary grass)[5]

Setaria spp. (Foxtail)[1]

It is important to note that Fenoxaprop-P-ethyl is not effective against broadleaf weeds or

sedges.[5][6]

Application Timing
For optimal efficacy, Fenoxaprop-P-ethyl should be applied when weeds are actively growing.

[1] The ideal timing is typically at the 2-leaf to 5-tiller stage of the target grass weeds.[3][7]

Applications made to weeds under stress from drought or other environmental factors may

result in reduced control.[1][8]

Application Rates
Application rates can vary depending on the crop, target weed species, and environmental

conditions. Researchers should consult specific study protocols, but general rate ranges are

provided in the tables below.

Tank Mixing
Fenoxaprop-P-ethyl can be tank-mixed with some other herbicides to broaden the weed

control spectrum. However, it is incompatible with hormone-type herbicides like 2,4-D, as they

can have an antagonistic effect.[7][9] It is recommended to apply Fenoxaprop-P-ethyl first and

then the contact herbicide one day later to ensure efficacy.[9]

Experimental Protocols
Research Plot Establishment
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Plot Size: A common plot size for herbicide efficacy trials is 5.4 m x 5.0 m.[5]

Replication: Treatments should be arranged in a randomized complete block design (RCBD)

with at least three replications to ensure statistical validity.[5][6]

Crop Seeding: Sow the desired crop at the recommended seeding rate and depth for the

specific region and variety. For example, wheat can be sown at 125 kg/ha at a depth of 4-5

cm with a row spacing of 20 cm.[5]

Fertilization: Apply fertilizers based on soil test recommendations for the specific crop. For

instance, a common NPK application for wheat is 120-60-40 kg/ha .[5]

Herbicide Application
Equipment: Apply herbicides using a knapsack sprayer fitted with a flat fan nozzle to ensure

uniform coverage.[5]

Spray Volume: A typical spray volume is 600 liters per hectare.[5] However, studies have

shown that spray volumes between 140 and 1120 L/ha did not significantly affect efficacy

when using flat fan nozzles.[10]

Application Timing: Apply treatments at the specified weed growth stage (e.g., 3-4 leaf stage

or post-emergence at 35 days after sowing).[1][5]

Environmental Conditions: Apply in windless conditions to prevent drift to non-target areas.

[9] Avoid application within 3 days of heavy rain or during frost to ensure efficacy.[9]

Data Collection and Evaluation
Weed Density and Dry Weight: At specified intervals after application (e.g., 50 or 58 days

after transplanting), record weed density by species using a quadrat (e.g., 0.5 m x 0.5 m).[4]

Collect the weeds from the quadrat, dry them in an oven at a constant temperature until a

constant weight is achieved, and record the dry weight.[4]

Weed Control Efficiency (WCE): Calculate WCE using the following formula: WCE (%) =

[(Dry weight of weeds in weedy check - Dry weight of weeds in treated plot) / Dry weight of

weeds in weedy check] x 100.[11]
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Phytotoxicity: Visually assess crop injury at regular intervals after application on a scale of 0

to 10, where 0 indicates no injury and 10 indicates complete crop death.[12] Symptoms of

phytotoxicity can include yellowing, necrosis, and stunting.[13][14]

Crop Yield and Yield Components: At crop maturity, harvest the plots and record grain yield,

straw yield, and other relevant yield components (e.g., number of panicles/hill,

grains/panicle).[13]

Data Presentation
Table 1: Efficacy of Fenoxaprop-P-ethyl on Grassy
Weeds in Onion
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Treatment (g
a.i./ha)

Weed Density
(No./m²) at 45 DAA

Weed Dry Weight
(g/m²) at 45 DAA

Bulb Yield (t/ha)

Fenoxaprop-p-ethyl

56.25
- Significantly reduced -

Fenoxaprop-p-ethyl

67.5
- Significantly reduced At par with 78.75 g/ha

Fenoxaprop-p-ethyl

78.75

47-53% better than

weedy check for P.

minor

Significantly lower

than other herbicide

treatments

Highest among

herbicide treatments

Quizalofop-p-ethyl

37.5
- -

At par with

Fenoxaprop 78.75

g/ha in the second

year

Hand Weeding (twice) - Significantly lower Highest overall

Weedy Check - -

Reduced by 74%

compared to hand

weeding

DAA: Days After

Application. Data

synthesized from a

study by Singh et al.

(2017).[2][12]

Table 2: Efficacy of Fenoxaprop-P-ethyl on Echinochloa
spp. in Transplanted Rice
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Treatment (g
a.i./ha)

Application Timing
(DAT)

Weed Control
Efficiency (Grassy
Weeds)

Grain Yield (t/ha)

Fenoxaprop-p-ethyl

80
20 - -

Fenoxaprop-p-ethyl

90
20 Higher WCE -

Fenoxaprop-p-ethyl

100
20 Higher WCE

At par with two hand

weedings

Penoxsulam 25 20 High WCE
At par with two hand

weedings

Two Hand Weedings 20 and 40 Highest WCE 6.19

Weedy Check - - -

DAT: Days After

Transplanting. Data

from a study by Duary

et al.[4]

Table 3: Phytotoxicity of Fenoxaprop-P-ethyl in Winter
Wheat

Treatment (Rate) Application Timing Injury at 1 WAA (%) Injury at 2 WAA (%)

Fenoxaprop-p-

ethyl/safener (1X)
Late Post-emergence 4 1

Fenoxaprop-p-

ethyl/safener (2X)
Late Post-emergence 5 1

WAA: Weeks After

Application. Injury was

transient and did not

decrease yield.[15]
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Caption: Experimental workflow for Fenoxaprop-P-ethyl efficacy trials.
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Caption: Simplified signaling pathway of Fenoxaprop-P-ethyl's herbicidal action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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